Cas no 1105206-18-5 (N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methoxyphenoxy)acetamide
• CAS No: 1105206-18-5
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 6528461
• Update Time: 2025-11-03

N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methoxyphenoxy)acetamide
• N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]-2-(2-methoxyphenoxy)acetamide

• Inchi： 1S/C21H18N2O5/c1-25-17-8-4-5-9-18(17)26-13-21(24)22-12-15-11-20(28-23-15)19-10-14-6-2-3-7-16(14)27-19/h2-11H,12-13H2,1H3,(H,22,24)
• InChI Key： LGPNUWNWCCYJMW-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC3=CC=CC=C3O2)ON=1)(=O)COC1=CC=CC=C1OC

Additional information on N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methoxyphenoxy)acetamide

N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methoxyphenoxy)acetamide: A Comprehensive Overview

N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methoxyphenoxy)acetamide (CAS No. 1105206-18-5) is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with tailored functionalities.

The molecular structure of N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methoxyphenoxy)acetamide is characterized by a combination of aromatic heterocycles and functional groups. The presence of the benzofuran ring contributes to its fluorescence properties, making it a promising candidate for applications in optoelectronics and biosensing. Additionally, the oxazole ring enhances the compound's stability and reactivity, which are critical for its use in various chemical reactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored novel methods to optimize its synthesis, including the use of microwave-assisted reactions and catalytic processes. These advancements have not only improved the yield but also reduced the environmental impact of its production. Furthermore, studies have demonstrated that this compound exhibits selective binding properties towards certain metal ions, which could be exploited in the development of ion-selective electrodes and sensors.

In terms of biological activity, N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methoxyphenoxy)acetamide has shown potential as an inhibitor of key enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of certain kinases, making it a valuable tool in the study of cellular signaling mechanisms. This property underscores its potential as a lead compound in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The compound's versatility is further evident in its applications beyond traditional pharmaceuticals. Researchers have investigated its use in polymer chemistry, where it serves as a building block for constructing advanced materials with tailored mechanical and electronic properties. Its ability to form self-assembled monolayers has also been leveraged in the development of nanoscale devices and surfaces with specific functionalities.

From an environmental perspective, N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methoxyphenoxy)acetamide has been studied for its biodegradability and eco-friendly synthesis pathways. Efforts are underway to develop sustainable methods for its production, ensuring that its widespread use does not compromise environmental integrity.

In conclusion, N-{5-(1-benzofuran-2-yl)-1,2 oxazol 3 ylmethyl} 2 (methoxyphenoxy) acetamide (CAS No. 1105 7874) stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within medicinal chemistry and materials science.